Cas no 3945-28-6 (Methyl a-L-Arabinopyranoside)

• Product Name: Methyl a-L-Arabinopyranoside
• CAS No: 3945-28-6
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• CID: 924581
• PubChem ID: 5319817
• Update Time: 2025-04-19

Methyl a-L-Arabinopyranoside Chemical and Physical Properties

Names and Identifiers

• Methyl α-L-Arabinopyranoside
• (2R,3R,4S,5S)-2-methoxyoxane-3,4,5-triol
• methyl-alpha-l-arabinopyranoside
• A-L-Arabinopyranoside Methyl Ether
• Methyl Alpha-L-Arabinopyranoside
• Methyl-I(2)(?)-1-arabinosid (1. Form)
• DTXSID30415764
• MFCD09864632
• W-202628
• AC1NSYO7
• 3945-28-6
• Methyl a-L-arabinopyranoside
• SCHEMBL7074099
• alpha-L-Arabinopyranoside Methyl Ether;
• Methyl a-L-Arabinopyranoside

• Inchi： 1S/C6H12O5/c1-10-6-5(9)4(8)3(7)2-11-6/h3-9H,2H2,1H3/t3-,4-,5+,6+/m0/s1
• InChI Key： ZBDGHWFPLXXWRD-UNTFVMJOSA-N
• SMILES： O1C[C@@H]([C@@H]([C@H]([C@@H]1OC)O)O)O

Computed Properties

• Exact Mass: 164.06800
• Monoisotopic Mass: 164.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 314.0±42.0 °C at 760 mmHg
• Flash Point: 143.7±27.9 °C
• PSA: 79.15000
• LogP: -1.92820
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Methyl a-L-Arabinopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds